Cas no 14599-46-3 (5-Carboxy-2'-deoxyuridine)

5-Carboxy-2'-deoxyuridine structure
5-Carboxy-2'-deoxyuridine structure
Product Name:5-Carboxy-2'-deoxyuridine
CAS No:14599-46-3
MF:C10H12N2O7
MW:272.21
MDL:MFCD22495153
CID:178369
PubChem ID:10492375
Update Time:2025-05-06

5-Carboxy-2'-deoxyuridine Chemical and Physical Properties

Names and Identifiers

    • Trifluridine Related Compound A
    • 5-Carboxy-2'-deoxyuridine
    • 2'-Deoxy-5-carboxyuridine
    • 5-Pyrimidinecarboxylic acid, 1-(2-deoxy-beta-D-erythro-pentofuranosyl)-1,2,3,4-tetrahydro-2,4-dioxo-
    • uridine, 5-carboxy-2'-deoxy-
    • 5-Carboxy-2′-deoxyuridine
    • 1-(2-Deoxy-beta-D-erythro-pentofuranosyl)-1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinecarboxylic acid
    • 5-Carboxy-2'-dU
    • TRIFLURIDINE RELATED COMPOUND A (20 MG) (5-CARBOXY-2'-DEOXYURIDINE)
    • Trifluridine Related Compound A (10 mg) (5-Carboxy-2'-deoxyuridine)
    • 1-(2-Deoxy-β-D-erythro-pentofuranosyl)-1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinecarboxylic acid
    • 5-carboxy-2-deoxyuridine
    • TP4HBV9HED
    • 1-((2R,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylicacid
    • UNII-TP4HBV9HED
    • 14599-46-3
    • MFCD22495153
    • 5-PYRIMIDINECARBOXYLIC ACID, 1-(2-DEOXY-.BETA.-D-ERYTHRO-PENTOFURANOSYL)-1,2,3,4-TETRAHYDRO-2,4-DIOXO-
    • 1-(2-DEOXY-.BETA.-D-ERYTHRO-PENTOFURANOSYL)-1,2,3,4-TETRAHYDRO-2,4-DIOXO-5-PYRIMIDINECARBOXYLIC ACID
    • A930096
    • 1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-2,4-dioxopyrimidine-5-carboxylic acid
    • 1-((2R,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid
    • SCHEMBL21113982
    • 5-CDURD
    • Q27179272
    • 1-((2R,4S,5R)-4-HYDROXY-5-(HYDROXYMETHYL)TETRAHYDROFURAN-2-YL)-2,4-DIOXO-PYRIMIDINE-5-CARBOXYLIC ACID
    • 1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid
    • CHEBI:102485
    • 5-Pyrimidinecarboxylic acid, 1-(2-deoxy-ss-D-erythro-pentofuranosyl)-1,2,3,4-tetrahydro-2,4-dioxo-; 5-Carboxy-2'-deoxyuridine
    • G83689
    • MDL: MFCD22495153
    • Inchi: 1S/C10H12N2O7/c13-3-6-5(14)1-7(19-6)12-2-4(9(16)17)8(15)11-10(12)18/h2,5-7,13-14H,1,3H2,(H,16,17)(H,11,15,18)/t5-,6+,7+/m0/s1
    • InChI Key: GAGYTXTVUMXAOC-RRKCRQDMSA-N
    • SMILES: O1[C@H](CO)[C@H](C[C@@H]1N1C(NC(C(C(=O)O)=C1)=O)=O)O

Computed Properties

  • Exact Mass: 272.06400
  • Monoisotopic Mass: 272.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 461
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _1.3
  • Topological Polar Surface Area: 136A^2

Experimental Properties

  • Density: 1.711±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: Not available
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.639
  • Solubility: Slightly soluble (3.8 g/l) (25 º C),
  • PSA: 141.85000
  • LogP: -2.12450
  • Vapor Pressure: Not available

5-Carboxy-2'-deoxyuridine Security Information

5-Carboxy-2'-deoxyuridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB525176-1 mg
5-Carboxy-2'-deoxyuridine; .
14599-46-3
1mg
€345.70 2023-07-10
abcr
AB525176-5 mg
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€1,165.00 2023-07-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
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¥12360.52 2025-01-16
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
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TRC
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$ 133.00 2023-04-18
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
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XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
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TRC
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$ 105.00 2022-06-06
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